Cas no 2411226-24-7 (6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one)

• Product Name: 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one
• CAS No: 2411226-24-7
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD34169260
• CID: 5223723
• PubChem ID: 139341517
• Update Time: 2025-09-28

6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one
• 2411226-24-7
• F88892
• BDBM50527573
• 6-Bromo-8-methyl-1H,2H-pyrrolo[1,2-a]pyrazin-1-one
• CHEMBL4562592
• SY323861
• SCHEMBL21190756
• CS-0310327
• PS-19957
• 6-Bromo-8-methylpyrrolo[1,2-a]pyrazin-1(2H)-one
• MFCD34169260

• MDL： MFCD34169260
• Inchi： 1S/C8H7BrN2O/c1-5-4-6(9)11-3-2-10-8(12)7(5)11/h2-4H,1H3,(H,10,12)
• InChI Key： LONKZEWAZPHILC-UHFFFAOYSA-N
• SMILES： C12=C(C)C=C(Br)N1C=CNC2=O

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34Ų

Additional information on 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one

6-Bromo-8-Methyl-2H-Pyrrolo[1,2-a]Pyrazin-1-One: A Comprehensive Overview

6-Bromo-8-Methyl-2H-Pyrrolo[1,2-a]Pyrazin-1-One (CAS No. 2411226-24-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrazine derivatives, which are known for their unique structural features and potential biological activities. The pyrrolopyrazine core of this molecule is a bicyclic structure consisting of a pyrrole ring fused with a pyrazine ring, creating a highly conjugated system that contributes to its stability and reactivity.

The bromine substituent at position 6 and the methyl group at position 8 play crucial roles in modulating the electronic properties and steric effects of the molecule. These substituents not only influence the compound's chemical reactivity but also its ability to interact with biological targets. Recent studies have highlighted the potential of 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one as a lead compound in drug discovery, particularly in the development of anticancer agents.

One of the most intriguing aspects of this compound is its synthesis. Researchers have employed various strategies to construct the pyrrolopyrazine framework, including cyclization reactions and multi-component assembly methods. For instance, a recent study demonstrated the use of a tandem Michael addition-cyclization approach to synthesize 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one in high yield. This method not only simplifies the synthesis process but also opens up new avenues for exploring structurally related compounds.

The biological activity of 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one has been extensively studied. In vitro assays have shown that this compound exhibits potent inhibitory effects against several cancer cell lines, making it a promising candidate for anticancer drug development. Furthermore, preliminary studies suggest that it may selectively target certain oncogenic pathways, reducing its potential toxicity to healthy cells.

Another area of interest is the exploration of 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one as a template for designing hybrid molecules with enhanced pharmacokinetic properties. By modifying the substituents at positions 6 and 8, researchers can fine-tune the compound's solubility, bioavailability, and metabolic stability. For example, recent work has focused on introducing additional functional groups to improve its ability to cross cellular membranes and reach intracellular targets.

In terms of applications beyond pharmacology, 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one has also been investigated for its potential use in materials science. Its rigid bicyclic structure and conjugated π-system make it a candidate for applications in organic electronics and optoelectronics. Preliminary studies have explored its use as an electron-deficient acceptor material in organic photovoltaic devices, where it has shown promising charge transport properties.

Looking ahead, the continued exploration of 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin-1-one is expected to yield further insights into its chemical versatility and biological potential. Collaborative efforts between chemists and biologists are likely to accelerate its translation from the laboratory to clinical settings. Additionally, advancements in computational chemistry tools will enable researchers to predict and optimize the properties of this compound more efficiently.

In conclusion, 6-bromo-8-methyl-2H-pyrrolo[1,2-a]pyrazin